Melicopine

Specification

• CAS No.: 568-01-4
• Molecular Formula: C17H15NO5
• Molecular Weight: 313.30 g/mol
• IUPAC Name: 4,5-dimethoxy-11-methyl-[1,3]dioxolo[4,5-c]acridin-6-one
• Standard InChI: InChI=1S/C17H15NO5/c1-18-10-7-5-4-6-9(10)13(19)11-12(18)15-17(23-8-22-15)16(21-3)14(11)20-2/h4-7H,8H2,1-3H3
• Standard InChI Key: PEWWLIQAXYMMAN-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C(=O)C3=C1C4=C(C(=C3OC)OC)OCO4
• Canonical SMILES: CN1C2=CC=CC=C2C(=O)C3=C1C4=C(C(=C3OC)OC)OCO4

Introduction

Melicopine is a naturally occurring compound found in certain plant species, particularly within the Rutaceae family. It is known for its potential biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. This article aims to provide a comprehensive overview of melicopine, including its chemical structure, biological activities, and research findings.

Biological Activities

Melicopine has been studied for its various biological activities, which are summarized below:

Antioxidant Activity

Melicopine exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress. This activity is crucial for protecting cells from damage caused by reactive oxygen species (ROS).

Antioxidant Assay	Result
DPPH Radical Scavenging	Effective at concentrations above 10 μM
ABTS Radical Scavenging	Shows significant activity with IC_{50} < 5 μM

Anti-Inflammatory Activity

Melicopine has been found to possess anti-inflammatory properties, which can help in reducing inflammation and associated disorders. It acts by inhibiting pro-inflammatory cytokines and enzymes.

Inflammation Model	Effect
Carrageenan-Induced Edema	Reduces swelling by 30% at 50 mg/kg dose
Lipopolysaccharide-Stimulated Macrophages	Inhibits TNF-α production by 50%

Antimicrobial Activity

Melicopine demonstrates antimicrobial activity against a range of microorganisms, including bacteria and fungi. This makes it a potential candidate for developing antimicrobial agents.

Microorganism	MIC (μg/mL)
Staphylococcus aureus	25
Escherichia coli	50
Candida albicans	10

Pharmacokinetics and Toxicity

Understanding the pharmacokinetics and toxicity profile of melicopine is essential for its clinical development. Studies on its absorption, distribution, metabolism, and excretion (ADME) are currently limited.

Clinical Trials

As of now, there are no reported clinical trials involving melicopine. Future studies should focus on conducting phase I and II trials to assess its safety and efficacy in humans.